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Compound of Interest

Compound Name: Allyl benzoate

Cat. No.: B1265447

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl benzoate (CAS No. 583-04-0) is a benzoate ester of benzoic acid and allyl alcohol.[1] It is
a colorless to pale yellow liquid with a characteristic fruity odor.[2] This document provides an
in-depth technical guide on the safety and handling precautions for Allyl benzoate, intended
for use by researchers, scientists, and drug development professionals. While Allyl benzoate
is not classified as a hazardous chemical under the Globally Harmonized System (GHS),
proper handling and safety precautions are essential in a laboratory setting.[3] This guide
summarizes key physical, chemical, and toxicological properties, outlines safe handling
procedures, and provides detailed experimental protocols for safety assessment based on
established guidelines.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Allyl benzoate is presented in Table
1. This data is essential for understanding its behavior and for implementing appropriate
storage and handling procedures.
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Property Value Reference
Molecular Formula C10H1002 [3]
Molecular Weight 162.19 g/mol [3]
Appearance Colorless to pale yellow liquid [2]
Odor Fruity, sweet, cherry, berry [4]
Boiling Point 82-85 °C @ 5 mmHg [3]
Flash Point >93.3°C (>200°F) [4]
Density 1.05 g/cm3 at 25°C [4]

- Insoluble in water. Soluble in
Solubility ) [4]
alcohol and oils.

Vapor Pressure 0.02 mmHg @ 25°C [4]

Toxicological Data

Comprehensive toxicological data for Allyl benzoate is limited, with many standard acute
toxicity values reported as "not available” or "unknown".[4] However, data for structurally
related compounds, such as other alkyl benzoates and benzyl benzoate, can provide an
indication of potential hazards. It is anticipated that allyl benzoate would be metabolized in the
body to benzoic acid and allyl alcohol.[1] Table 2 summarizes the available toxicological
information.
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Endpoint

Value (Allyl
Benzoate)

Value (Related
Compounds) &
Comments

Reference

Acute Oral Toxicity
(LD50)

Not available

Benzyl Benzoate (rat):
1700-3700 mg/kg.
Methyl Benzoate (rat):
1350-3500 mg/kg.
Suggests low to
moderate acute oral
toxicity for benzoate

esters.

[5](6]

Acute Dermal Toxicity
(LD50)

Not available

Benzyl Benzoate
(rabbit): 4000 mg/kg.
Methyl Benzoate
(rabbit): >2000 mg/kg.
Suggests low acute

dermal toxicity.

[1]5]

Acute Inhalation
Toxicity (LC50)

Not available

Benzyl Benzoate (rat):
>5.02 mg/L. Indicates
low acute inhalation

toxicity.

[7]

Skin

Irritation/Corrosion

Not classified as a

skin irritant.

Benzyl Benzoate:
Minimally irritating to
rabbit skin.

[7]

Eye
Irritation/Corrosion

Not classified as an

eye irritant.

Benzyl Benzoate:
Slightly irritating to the
rabbit eye.

[7]

Skin Sensitization

Predicted to be a skin

sensitizer.

Benzyl Benzoate:
Slight to moderate
dermal sensitizer.

[71(8]

Genotoxicity

Data not available.

Benzoic acid and
benzyl alcohol:

Generally not

[1]9]
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genotoxic in most

assays.

Benzoic acid and
. . . tested component
Carcinogenicity Data not available. [1]
alcohols: Not

carcinogenic.

Benzoic acid and
tested component
Reproductive/Develop ) alcohols: Not
o Data not available. ) [1]
mental Toxicity reproductive or
developmental

toxicants.

Hazard Identification and Classification

According to multiple sources, Allyl benzoate is not classified as a hazardous substance under
the OSHA Hazard Communication Standard (29 CFR 1910.1200) or the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[3][4] However, as with any
chemical, it should be handled with care in a laboratory setting.

Safe Handling and Storage Workflow

A systematic approach to handling and storage is crucial for laboratory safety. The following
diagram illustrates a logical workflow for the safe management of Allyl benzoate.
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Figure 1: Safe Handling Workflow for Allyl Benzoate.
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Exposure Controls and Personal Protective
Equipment (PPE)

To minimize potential exposure to Allyl benzoate, the following engineering controls and

personal protective equipment are recommended:

Engineering Controls: Work should be conducted in a well-ventilated area.[4] The use of a
chemical fume hood is recommended, especially when working with larger quantities or
when heating the substance.

Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles.[4]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene) and a laboratory
coat.[4]

Respiratory Protection: If ventilation is inadequate or if vapors are generated, a NIOSH-
approved respirator with an organic vapor cartridge may be necessary.[4]

First-Aid Measures

In the event of exposure to Allyl benzoate, the following first-aid measures should be taken:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[4]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Get
medical attention if irritation develops.[4]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention if symptoms occur.[4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.[4]

Fire-Fighting and Accidental Release Measures
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+ Fire-Fighting Measures: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide to extinguish a fire.[4] Wear a self-contained breathing apparatus (SCBA) and full

protective gear.[4]

* Accidental Release Measures: Ensure adequate ventilation.[4] Absorb the spill with an inert
material (e.g., vermiculite, sand, or earth) and place it in a suitable, sealed container for
disposal.[5] Prevent entry into waterways, sewers, basements, or confined areas.

Potential Metabolic Pathway

While specific signaling pathways for Allyl benzoate toxicity are not documented due to its low
hazard profile, it is expected to undergo hydrolysis in the body. The following diagram illustrates

the likely metabolic pathway.

Allyl Benzoate

Hydrolysis
(Esterases)

Benzoic Acid Allyl Alcohol

Further Metabolism
& Excretion

Click to download full resolution via product page
Figure 2: Potential Metabolic Pathway of Allyl Benzoate.

Experimental Protocols for Safety Assessment
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The following sections describe standardized methodologies for assessing the potential skin
and eye irritation and skin sensitization of a chemical like Allyl benzoate, based on OECD
guidelines.

Skin Irritation Testing (based on OECD Guideline 439)

This in vitro test method uses a reconstructed human epidermis (RhE) model to assess skin
irritation potential.[10][11]

Methodology:
o Test System: A commercially available, validated RhE model is used.
e Procedure:

o The test chemical is applied topically to the RhE tissue.[11]

o The tissue is incubated for a defined period (e.g., 60 minutes).[11]

o Following incubation, the tissue is rinsed and placed in fresh culture medium for a post-
exposure incubation period (typically 42-48 hours).

 Viability Assessment: Cell viability is determined using a quantitative assay, most commonly
the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[11]

o Data Interpretation: A chemical is identified as an irritant if the mean tissue viability is
reduced below a certain threshold (e.g., < 50%) compared to the negative control.[11]

Eye Irritation Testing (based on OECD Guideline 405)

This in vivo test is designed to determine the potential of a substance to cause eye irritation or
corrosion.[2][12]

Methodology:
» Test Animal: Healthy, young adult albino rabbits are typically used.[12]

e Procedure:
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o Asingle dose of the test substance (0.1 mL for liquids) is instilled into the conjunctival sac
of one eye of the animal.[2] The other eye serves as an untreated control.[2]

o The eyes are examined at 1, 24, 48, and 72 hours after instillation.[12] Observations may
be continued for up to 21 days if effects are persistent.[2]

e Scoring: Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are
scored using a standardized system.[2]

o Data Interpretation: The severity and reversibility of the observed ocular effects determine
the irritation classification. The use of analgesics and anesthetics is recommended to
minimize pain and distress.[12]

Skin Sensitization Testing (based on OECD Guideline
429 - Local Lymph Node Assay)

The Local Lymph Node Assay (LLNA) is an in vivo method for identifying chemicals that have
the potential to cause skin sensitization.[13]

Methodology:
» Test Animal: Mice are used for this assay.[13]
e Procedure:

o The test substance is applied to the dorsal surface of the ears of the mice for three
consecutive days.[13]

o On day 6, a solution of 3H-methyl thymidine is injected intravenously.

o After a set period, the animals are euthanized, and the draining auricular lymph nodes are
excised and weighed.

o Measurement: The proliferation of lymphocytes in the draining lymph nodes is measured by
the incorporation of 3H-methyl thymidine and is expressed as the Stimulation Index (SI).

o Data Interpretation: A substance is classified as a skin sensitizer if the Stimulation Index is =
3.[13]
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Disposal Considerations

Waste materials and empty containers should be disposed of in accordance with all applicable
local, state, and federal regulations.[4] Do not allow the chemical to enter drains or waterways.

Conclusion

Allyl benzoate is a compound with a low hazard profile. However, adherence to standard
laboratory safety practices is paramount. This guide provides essential information for the safe
handling, storage, and disposal of Allyl benzoate. In the absence of comprehensive
toxicological data for this specific compound, a cautious approach, informed by the properties
of structurally related benzoate esters, is recommended. Researchers, scientists, and drug
development professionals should always consult the most current Safety Data Sheet (SDS)
before handling any chemical and ensure that appropriate engineering controls and personal
protective equipment are in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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